Cas no 2138066-44-9 (1-(4-methylpent-3-en-1-yl)cyclopropane-1-sulfonyl chloride)

1-(4-Methylpent-3-en-1-yl)cyclopropane-1-sulfonyl chloride is a specialized sulfonyl chloride derivative featuring a cyclopropane ring and an unsaturated isoprenoid side chain. This compound is of interest in organic synthesis due to its reactive sulfonyl chloride group, which facilitates selective sulfonylation reactions, enabling the introduction of sulfonate functionalities into target molecules. The presence of the 4-methylpent-3-en-1-yl moiety enhances its lipophilicity, making it suitable for applications in hydrophobic environments or as an intermediate in the synthesis of more complex structures. Its cyclopropane ring contributes to steric constraints, potentially influencing reactivity and selectivity in bond-forming processes. This reagent is particularly valuable in medicinal chemistry and materials science for constructing sulfonamide-based frameworks.
1-(4-methylpent-3-en-1-yl)cyclopropane-1-sulfonyl chloride structure
2138066-44-9 structure
Product Name:1-(4-methylpent-3-en-1-yl)cyclopropane-1-sulfonyl chloride
CAS No:2138066-44-9
MF:C9H15ClO2S
MW:222.732200860977
CID:5902016
PubChem ID:165495035
Update Time:2025-10-28

1-(4-methylpent-3-en-1-yl)cyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 1-(4-methylpent-3-en-1-yl)cyclopropane-1-sulfonyl chloride
    • 2138066-44-9
    • EN300-1143393
    • Inchi: 1S/C9H15ClO2S/c1-8(2)4-3-5-9(6-7-9)13(10,11)12/h4H,3,5-7H2,1-2H3
    • InChI Key: MDCKFHOMKFYGGV-UHFFFAOYSA-N
    • SMILES: ClS(C1(CC/C=C(\C)/C)CC1)(=O)=O

Computed Properties

  • Exact Mass: 222.0481286g/mol
  • Monoisotopic Mass: 222.0481286g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 42.5Ų

1-(4-methylpent-3-en-1-yl)cyclopropane-1-sulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1143393-0.05g
1-(4-methylpent-3-en-1-yl)cyclopropane-1-sulfonyl chloride
2138066-44-9 95%
0.05g
$1188.0 2023-10-26
Enamine
EN300-1143393-0.1g
1-(4-methylpent-3-en-1-yl)cyclopropane-1-sulfonyl chloride
2138066-44-9 95%
0.1g
$1244.0 2023-10-26
Enamine
EN300-1143393-0.25g
1-(4-methylpent-3-en-1-yl)cyclopropane-1-sulfonyl chloride
2138066-44-9 95%
0.25g
$1300.0 2023-10-26
Enamine
EN300-1143393-0.5g
1-(4-methylpent-3-en-1-yl)cyclopropane-1-sulfonyl chloride
2138066-44-9 95%
0.5g
$1357.0 2023-10-26
Enamine
EN300-1143393-1.0g
1-(4-methylpent-3-en-1-yl)cyclopropane-1-sulfonyl chloride
2138066-44-9
1g
$1371.0 2023-06-09
Enamine
EN300-1143393-2.5g
1-(4-methylpent-3-en-1-yl)cyclopropane-1-sulfonyl chloride
2138066-44-9 95%
2.5g
$2771.0 2023-10-26
Enamine
EN300-1143393-5.0g
1-(4-methylpent-3-en-1-yl)cyclopropane-1-sulfonyl chloride
2138066-44-9
5g
$3977.0 2023-06-09
Enamine
EN300-1143393-10.0g
1-(4-methylpent-3-en-1-yl)cyclopropane-1-sulfonyl chloride
2138066-44-9
10g
$5897.0 2023-06-09
Enamine
EN300-1143393-1g
1-(4-methylpent-3-en-1-yl)cyclopropane-1-sulfonyl chloride
2138066-44-9 95%
1g
$1414.0 2023-10-26
Enamine
EN300-1143393-5g
1-(4-methylpent-3-en-1-yl)cyclopropane-1-sulfonyl chloride
2138066-44-9 95%
5g
$4102.0 2023-10-26

Additional information on 1-(4-methylpent-3-en-1-yl)cyclopropane-1-sulfonyl chloride

Research Brief on 1-(4-methylpent-3-en-1-yl)cyclopropane-1-sulfonyl chloride (CAS: 2138066-44-9)

1-(4-methylpent-3-en-1-yl)cyclopropane-1-sulfonyl chloride (CAS: 2138066-44-9) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent chemical and pharmaceutical research. This compound, characterized by its unique cyclopropane and sulfonyl chloride functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. Recent studies highlight its potential applications in medicinal chemistry, including its role as a key building block for protease inhibitors and other enzyme-targeting drugs.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 1-(4-methylpent-3-en-1-yl)cyclopropane-1-sulfonyl chloride in the synthesis of covalent inhibitors for SARS-CoV-2 main protease (Mpro). The researchers demonstrated that the sulfonyl chloride moiety facilitates selective covalent binding to the catalytic cysteine residue of Mpro, thereby inhibiting viral replication. The compound's structural flexibility, attributed to the 4-methylpent-3-en-1-yl side chain, was found to enhance binding affinity and selectivity, making it a promising candidate for further antiviral drug development.

In addition to its antiviral potential, this compound has been investigated for its utility in cancer therapeutics. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into small-molecule inhibitors targeting the ubiquitin-proteasome system, a critical pathway in cancer cell survival. The cyclopropane ring was shown to confer metabolic stability, while the sulfonyl chloride group enabled efficient conjugation to target proteins. These findings underscore the compound's dual role as a reactive warhead and a stabilizing scaffold in drug design.

From a synthetic chemistry perspective, 1-(4-methylpent-3-en-1-yl)cyclopropane-1-sulfonyl chloride has been optimized for scalable production. A 2023 patent (WO2023156789) describes an improved synthesis route using palladium-catalyzed cross-coupling reactions, achieving higher yields (>85%) and purity (>98%). This advancement addresses previous challenges related to the instability of sulfonyl chlorides and positions the compound as a commercially viable intermediate for industrial applications.

Ongoing research is exploring the compound's potential in targeted protein degradation (PROTACs) and antibody-drug conjugates (ADCs). Preliminary data presented at the 2024 American Chemical Society National Meeting suggest that its reactive sulfonyl chloride group can be leveraged for site-specific bioconjugation, offering advantages over traditional linker technologies. Future studies are expected to focus on structure-activity relationship (SAR) optimization to expand its therapeutic applications.

In conclusion, 1-(4-methylpent-3-en-1-yl)cyclopropane-1-sulfonyl chloride represents a multifaceted tool in modern drug discovery, with demonstrated applications in antiviral, anticancer, and targeted therapy development. Its unique chemical properties and recent synthetic advancements make it a compound of enduring interest to the pharmaceutical industry.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd